Cas no 71264-44-3 (4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo-)
71264-44-3 structure
Product Name:4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo-
CAS No:71264-44-3
MF:C6H9NO4
MW:159.139961957932
CID:548183
PubChem ID:45092367
Update Time:2025-04-19
4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo-
- 4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo-, (?à)-
- 4-Oxazolidinecarboxylicacid,5,5-dimethyl-2-oxo-(9CI)
- 71264-44-3
- SCHEMBL3290650
- 5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid
- 5,5-Dimethyl-2-oxooxazolidine-4-carboxylic acid
- DTXSID20666945
-
- Inchi: 1S/C6H9NO4/c1-6(2)3(4(8)9)7-5(10)11-6/h3H,1-2H3,(H,7,10)(H,8,9)
- InChI Key: KWKYHAGSZZGELR-UHFFFAOYSA-N
- SMILES: O1C(NC(C(=O)O)C1(C)C)=O
Computed Properties
- Exact Mass: 159.05317
- Monoisotopic Mass: 159.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 0
Experimental Properties
- PSA: 75.63
4-Oxazolidinecarboxylicacid, 5,5-dimethyl-2-oxo- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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